Cas no 1289090-18-1 (3-Isopropoxy-5-methylbenZaldehyde)

• Product Name: 3-Isopropoxy-5-methylbenZaldehyde
• CAS No: 1289090-18-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6792853
• PubChem ID: 89224194
• Update Time: 2025-11-01

3-Isopropoxy-5-methylbenZaldehyde Chemical and Physical Properties

Names and Identifiers

• 1289090-18-1
• SCHEMBL14018645
• 3-Isopropoxy-5-methylbenZaldehyde
• MFCD29122313

• Inchi： 1S/C11H14O2/c1-8(2)13-11-5-9(3)4-10(6-11)7-12/h4-8H,1-3H3
• InChI Key： OJKCLJQIEUEXCW-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=C(C)C=1)C(C)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-Isopropoxy-5-methylbenZaldehyde

Introduction to 3-Isopropoxy-5-methylbenzaldehyde (CAS No. 1289090-18-1)

3-Isopropoxy-5-methylbenzaldehyde (CAS No. 1289090-18-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring with a substituted isopropoxy and methyl group, which imparts distinct chemical and physical properties.

The molecular formula of 3-Isopropoxy-5-methylbenzaldehyde is C₁₁H₁₄O₂, and its molecular weight is approximately 178.22 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a characteristic aromatic odor. Its solubility in organic solvents such as ethanol, acetone, and dichloromethane makes it highly suitable for various synthetic reactions and analytical techniques.

In the realm of pharmaceutical research, 3-Isopropoxy-5-methylbenzaldehyde has shown promise as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The presence of the isopropoxy and methyl groups on the aromatic ring provides a platform for further functionalization, enabling the creation of diverse derivatives with enhanced biological activity.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the use of 3-Isopropoxy-5-methylbenzaldehyde in the synthesis of a series of novel anti-cancer agents. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The study highlighted the importance of the isopropoxy group in enhancing the lipophilicity and cellular uptake of the compounds, thereby improving their therapeutic efficacy.

Beyond pharmaceutical applications, 3-Isopropoxy-5-methylbenzaldehyde has also found utility in materials science. Its aromatic structure and functional groups make it an attractive candidate for the development of advanced materials with unique properties. For instance, researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of conductive polymers with potential applications in electronic devices and energy storage systems. The ability to fine-tune the electronic properties of these materials through controlled functionalization of 3-Isopropoxy-5-methylbenzaldehyde opens up new avenues for innovation in materials science.

In addition to its synthetic applications, 3-Isopropoxy-5-methylbenzaldehyde has been studied for its role in chemical sensing and environmental monitoring. A recent paper published in Analytical Chemistry reported the use of this compound as a fluorescent probe for detecting trace amounts of heavy metals in water samples. The high sensitivity and selectivity of the probe make it a valuable tool for environmental monitoring and pollution control.

The synthesis of 3-Isopropoxy-5-methylbenzaldehyde typically involves multi-step processes that include alkylation, substitution, and oxidation reactions. One common synthetic route involves the alkylation of 3-hydroxytoluene with isopropyl bromide followed by oxidation to form the aldehyde. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste generation and energy consumption.

In conclusion, 3-Isopropoxy-5-methylbenzaldehyde (CAS No. 1289090-18-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure provides a foundation for further research and development, making it an important molecule in modern scientific endeavors. As ongoing studies continue to uncover new properties and applications, the significance of this compound is likely to grow even further.